Cas no 1704616-54-5 (6-4-(trifluoromethyl)benzenesulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine)

• Product Name: 6-4-(trifluoromethyl)benzenesulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine
• CAS No: 1704616-54-5
• MF: C₁₃H₁₀F₃N₃O₂S
• MW: 329.297611713409
• CID: 5982066
• PubChem ID: 90585490
• Update Time: 2025-05-19

6-4-(trifluoromethyl)benzenesulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-4-(trifluoromethyl)benzenesulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine
• 1704616-54-5
• F6435-2083
• AKOS024877986
• 6-[4-(trifluoromethyl)phenyl]sulfonyl-5,7-dihydropyrrolo[3,4-d]pyrimidine
• 6-((4-(trifluoromethyl)phenyl)sulfonyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine
• 6-[4-(trifluoromethyl)benzenesulfonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine

• Inchi： 1S/C13H10F3N3O2S/c14-13(15,16)10-1-3-11(4-2-10)22(20,21)19-6-9-5-17-8-18-12(9)7-19/h1-5,8H,6-7H2
• InChI Key： RJNPIIGUPJWLIZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CC=1)(N1CC2C(=CN=CN=2)C1)(=O)=O

Computed Properties

• Exact Mass: 329.04458223g/mol
• Monoisotopic Mass: 329.04458223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.5Ų

Additional information on 6-4-(trifluoromethyl)benzenesulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine

Introduction to 6-4-(trifluoromethyl)benzenesulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine (CAS No. 1704616-54-5)

6-4-(trifluoromethyl)benzenesulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine, identified by its CAS number 1704616-54-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyrimidine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of a trifluoromethyl group and a benzenesulfonyl moiety in its molecular framework imparts unique physicochemical properties that make it a promising candidate for drug discovery and development.

The benzenesulfonyl group is known for its ability to enhance binding affinity and metabolic stability, while the trifluoromethyl substitution typically improves lipophilicity and binding interactions with biological targets. These features are particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. The pyrrolopyrimidine core itself is structurally reminiscent of natural nucleobases, suggesting potential interactions with DNA and RNA, which has opened avenues for exploring applications in anticancer and antiviral therapies.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel heterocyclic compounds like 6-4-(trifluoromethyl)benzenesulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine as scaffolds for drug candidates. Studies have demonstrated that derivatives of this class exhibit inhibitory activity against various kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. The trifluoromethyl group, in particular, has been shown to modulate enzyme selectivity by influencing hydrogen bonding patterns and electronic properties.

In the context of oncology research, pyrrolopyrimidine derivatives have been extensively studied for their potential to disrupt signaling pathways dysregulated in tumor cells. For instance, modifications to the trifluoromethyl-substituted benzene ring have been explored to optimize binding to tyrosine kinases, which are central to cell proliferation and survival. Preliminary biochemical assays indicate that compounds within this series exhibit nanomolar potency against certain kinases while maintaining favorable pharmacokinetic profiles.

The benzenesulfonyl moiety further contributes to the drug-like properties of this compound by serving as a hydrogen bond acceptor or anchor point within biological targets. This functional group is commonly found in approved drugs due to its ability to engage with polar residues in protein active sites. When combined with the pyrrolopyrimidine scaffold, it creates a versatile platform for structure-based drug design aimed at achieving high specificity.

Emerging research also highlights the potential of this compound as a lead for developing treatments against emerging infectious diseases. The structural complexity of 6-4-(trifluoromethyl)benzenesulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine allows for fine-tuning interactions with viral proteases or polymerases. Such interactions are critical for inhibiting pathogen replication without causing significant toxicity to host cells. The trifluoromethyl group’s electron-withdrawing effect can fine-tune reactivity at key catalytic sites within these enzymes.

From a synthetic chemistry perspective, the preparation of 6-4-(trifluoromethyl)benzenesulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine involves multi-step reactions that showcase modern techniques in organic synthesis. Key steps include sulfonylation reactions followed by cyclization protocols designed to construct the pyrrolopyrimidine ring system efficiently. Advances in flow chemistry have enabled scalable production of such heterocycles under controlled conditions, reducing solvent waste and improving yields.

The pharmacological profile of this compound is further enhanced by its solubility characteristics. The balance between lipophilicity provided by the trifluoromethyl group and hydrophilicity introduced by the sulfonyl group ensures good solubility in both aqueous media and organic solvents used during formulation development. This property is essential for achieving optimal bioavailability following oral or parenteral administration.

In conclusion,6-4-(trifluoromethyl)benzenesulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine represents a compelling example of how structural innovation can yield biologically active molecules with therapeutic potential. Its unique combination of functional groups positions it as a valuable scaffold for medicinal chemists exploring new treatments across multiple disease areas. As research progresses into understanding its mechanisms of action,CAS No. 1704616-54-5 will continue to attract interest from academic institutions and pharmaceutical companies alike.